Cas no 31024-70-1 (1-Propanamine,N-methyl-3-(trimethoxysilyl)-N-[3-(trimethoxysilyl)propyl]-)

• Product Name: 1-Propanamine,N-methyl-3-(trimethoxysilyl)-N-[3-(trimethoxysilyl)propyl]-
• CAS No: 31024-70-1
• MF: C₁₃H₃₃NO₆Si₂
• MW: 355.575226545334
• MDL: MFCD07778037
• CID: 298345
• PubChem ID: 24879175
• Update Time: 2025-10-29

1-Propanamine,N-methyl-3-(trimethoxysilyl)-N-[3-(trimethoxysilyl)propyl]- Chemical and Physical Properties

Names and Identifiers

• 1-Propanamine,N-methyl-3-(trimethoxysilyl)-N-[3-(trimethoxysilyl)propyl]-
• 3-(trimethoxysilyl)-N-(3-(trimethoxysilyl)propyl)-N-methylpropan-1-amine
• BIS(3-TRIMETHOXYSILYLPROPYL)-N-METHYLAMINE
• N-methyl-3-trimethoxysilyl-N-(3-trimethoxysilylpropyl)propan-1-amine
• 1-Propanamine,N-methyl-3-(trimethoxysilyl)-N-[3-(trimethoxysilyl)propyl]
• Bis(3-(methylamino)propyl)trimethoxysilane
• Bis(3trimethoxysilylpropyl)-n-methylamine
• Di(3-trimethoxysilylpropyl)methylamin
• Dipropylamine,N-methyl-3,3'-bis(trimethoxysilyl)-(8CI)
• N-Methyl-3,3'-bis(trimethoxysilyl)-dipropylamine
• SCHEMBL495591
• N-Methyl-3-(trimethoxysilyl)-N-(3-(trimethoxysilyl)propyl)propan-1-amine
• FT-0766090
• MFCD07778037
• BIS(3-TRIMETHOXYSILYLPROPYL)-N-METHYLAMINE?
• DTXSID50407969
• 31024-70-1
• DA-24838
• WTXITWGJFPAEIU-UHFFFAOYSA-N

• MDL： MFCD07778037
• Inchi： 1S/C13H33NO6Si2/c1-14(10-8-12-21(15-2,16-3)17-4)11-9-13-22(18-5,19-6)20-7/h8-13H2,1-7H3
• InChI Key： WTXITWGJFPAEIU-UHFFFAOYSA-N
• SMILES： [Si](CCCN(C)CCC[Si](OC)(OC)OC)(OC)(OC)OC

Computed Properties

• Exact Mass: 355.18500
• Monoisotopic Mass: 355.18464084g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 14
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• Color/Form: liquid
• Density: 1.023 g/mL at 25 °C(lit.)
• Boiling Point: 170 °C/8.8 mmHg(lit.)
• Flash Point: Degrees Fahrenheit:222.8°F
  Degrees Celsius:106°C
  
• Refractive Index: n20/D 1.4300(lit.)
• PSA: 58.62000
• LogP: 1.45460
• Solubility: Not available

1-Propanamine,N-methyl-3-(trimethoxysilyl)-N-[3-(trimethoxysilyl)propyl]- Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• TSCA：No
• Risk Phrases：R36/37/38

Additional information on 1-Propanamine,N-methyl-3-(trimethoxysilyl)-N-[3-(trimethoxysilyl)propyl]-

Professional Introduction to 1-Propanamine,N-methyl-3-(trimethoxysilyl)-N-[3-(trimethoxysilyl)propyl]- and CAS No. 31024-70-1

Chemical compounds play a pivotal role in the advancement of pharmaceutical and biotechnological innovations. Among these, 1-Propanamine,N-methyl-3-(trimethoxysilyl)-N-[3-(trimethoxysilyl)propyl]-, with the CAS number 31024-70-1, has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by its dual functionality and silane-based modifications, offers a versatile platform for various synthetic and analytical methodologies.

The molecular structure of 1-Propanamine,N-methyl-3-(trimethoxysilyl)-N-[3-(trimethoxysilyl)propyl]- incorporates several key functional groups that contribute to its reactivity and utility. The presence of two trimethoxysilyl (TMS) groups at the 3rd and 3-(propyl)-3' positions enhances its compatibility with silicon-based materials, making it a valuable intermediate in the synthesis of organosilicon compounds. This property is particularly relevant in the development of advanced materials such as coatings, adhesives, and even in microelectronics.

In recent years, the application of organosilicon compounds in pharmaceutical research has expanded significantly. The silane moiety in 1-Propanamine,N-methyl-3-(trimethoxysilyl)-N-[3-(trimethoxysilyl)propyl]- facilitates its use as a crosslinking agent, which is crucial in the formulation of hydrogels and drug delivery systems. Hydrogels, due to their high water content and biocompatibility, are increasingly being explored as matrices for controlled drug release. The ability of this compound to form stable siloxane bonds makes it an excellent candidate for developing sustained-release formulations that can enhance therapeutic efficacy while minimizing side effects.

The compound's dual amine functionalities also make it a valuable precursor in the synthesis of complex molecules. The N-methyl group provides steric hindrance, which can be beneficial in controlling reaction pathways, while the primary amine group can participate in various coupling reactions such as amide or urea bond formation. These characteristics are particularly useful in medicinal chemistry, where precise control over molecular architecture is essential for optimizing biological activity.

Recent studies have highlighted the potential of organosilicon compounds in modulating cellular processes. For instance, researchers have demonstrated that certain silanes can interact with biological membranes, leading to changes in cell signaling pathways. This opens up new avenues for developing novel therapeutic agents that target specific cellular processes without affecting healthy tissues. The unique properties of 1-Propanamine,N-methyl-3-(trimethoxysilyl)-N-[3-(trimethoxysilyl)propyl]- make it a promising candidate for such applications.

The synthesis of this compound involves multi-step organic transformations, including alkylation, silylation, and functional group interconversions. Advanced synthetic techniques such as flow chemistry have been employed to improve yield and purity. These methods are not only more efficient but also allow for better control over reaction conditions, ensuring reproducibility and scalability.

In conclusion, 1-Propanamine,N-methyl-3-(trimethoxysilyl)-N-[3-(trimethoxysilyl)propyl]-, CAS no. 31024-70-1, represents a significant advancement in the field of organosilicon chemistry. Its unique structural features and versatile reactivity make it an invaluable tool for pharmaceutical research and development. As our understanding of its properties continues to grow, we can anticipate even more innovative applications emerging from this remarkable compound.